2-[(2S)-6-Fluoro-3,4-dihydro-2H-1-benzopyran-2-yl]-2-hydroxyethyl 4-methylbenzene-1-sulfonate

• IUPAC Name: [(2S)-2-[(2S)-6-fluoro-3,4-dihydro-2H-chromen-2-yl]-2-hydroxyethyl] 4-methylbenzenesulfonate
• InChI: InChI=1S/C18H19FO5S/c1-12-2-6-15(7-3-12)25(21,22)23-11-16(20)18-8-4-13-10-14(19)5-9-17(13)24-18/h2-3,5-7,9-10,16,18,20H,4,8,11H2,1H3/t16-,18-/m0/s1
• InChI Key: SRYHEPKRXGABEM-WMZOPIPTSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)OCC(C2CCC3=C(O2)C=CC(=C3)F)O
• Isomeric SMILES: CC1=CC=C(C=C1)S(=O)(=O)OC[C@@H]([C@@H]2CCC3=C(O2)C=CC(=C3)F)O
• Molecular Formula: C18H19FO5S
• DSSTOX Substance ID: DTXSID90858496
• Molecular Weight: 366.4 g/mol
• CAS RN: 905454-58-2

Description

The compound is a derivative of benzopyran and benzenesulfonate. Benzopyran is a polycyclic compound that consists of a benzene ring fused to a pyran ring. Benzenesulfonate is a sulfonic acid derivative of benzene.

Synthesis Analysis

While specific synthesis methods for this compound are not available, it’s likely that it involves electrophilic aromatic substitution, a common reaction for benzene derivatives. This reaction involves the attack of an electrophile on the aromatic ring, followed by a proton transfer.

Molecular Structure Analysis

The compound contains a benzopyran moiety, which is a fused ring system consisting of a benzene ring and a pyran ring. It also contains a benzenesulfonate moiety, which consists of a benzene ring substituted with a sulfonate group.

Chemical Reactions Analysis

Benzene derivatives can undergo a variety of reactions, including electrophilic aromatic substitution. The presence of the sulfonate group may also allow for nucleophilic substitution reactions.

Scientific Research Applications

Chemical Reactions and Synthesis

• The compound has been involved in studies examining the reaction of dimethyl sulfoxide with 4-acetoxycoumarin, leading to the production of 2-(2-hydroxybenzoyl)-2-[(methylthio)methyl]-2,3-dihydro-4H-furo[3,2-c]chromen-4-one under certain conditions (Ara, Khan, & Tasneem, 2009).
• Another study focused on the synthesis of a new class of 5-hydroxy[1]benzopyrano[4,3-c]pyridazin-3(2H)-ones using sodium m-nitrobenzene sulfonate, showcasing the compound's role in unexpected chemical behaviors (Cignarella & Barlocco, 1995).

Materials Science and Engineering

• In materials science, the compound has been utilized in the synthesis of sulfonic acid-containing polybenzoxazine for applications in proton exchange membranes in direct methanol fuel cells (Yao et al., 2014).
• It has also been a part of constructing a 2,6-difunctionalized 2-methyl-2H-1-benzopyran library using a solid-phase synthesis protocol, indicating its use in creating diverse chemical libraries (Hwang et al., 2005).

Organic and Medicinal Chemistry

• In organic chemistry, a study synthesized novel 3-[(2R*)-2-[(2S*)-6-fluoro-3,4-dihydro-2H-chromen-2-yl]-2-hydroxyethyl]-urea/thiourea derivatives and evaluated their antimicrobial activities, highlighting the compound's relevance in medicinal chemistry (Mannam et al., 2020).
• The synthesis of 6-fluoro-3,4-dihydro-2H-1-benzopyran-2-carboxylic acid, a key intermediate in the production of certain pharmaceutical agents, demonstrates its importance in drug synthesis and development (Xin-zhi, 2007).

Bioactivation Studies

• A study on the bioactivation of benzylic and allylic alcohols via sulfo-conjugation, with a focus on how certain chemical carcinogens and mutagens undergo this process, shows the compound's role in understanding metabolic pathways of xenobiotics (Surh, 1998).

Safety and Hazards

While specific safety data for this compound is not available, benzenesulfonates can be skin irritants and may cause respiratory irritation.